Cas no 2228517-40-4 (2-2-(propan-2-yl)phenyloxirane)

• Product Name: 2-2-(propan-2-yl)phenyloxirane
• CAS No: 2228517-40-4
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5791391
• PubChem ID: 87969307
• Update Time: 2025-10-11

2-2-(propan-2-yl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• EN300-1770184
• 2-[2-(propan-2-yl)phenyl]oxirane
• SCHEMBL6276897
• 2228517-40-4
• 2-2-(propan-2-yl)phenyloxirane

• Inchi： 1S/C11H14O/c1-8(2)9-5-3-4-6-10(9)11-7-12-11/h3-6,8,11H,7H2,1-2H3
• InChI Key： RDWJECBXUHNTNQ-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-2-(propan-2-yl)phenyloxirane

2-2-(Propan-2-yl)phenyloxirane: A Versatile Oxirane Derivative with Promising Applications in Biomedical Research

2-2-(Propan-2-yl)phenyloxirane, also known by its CAS number 2228517-40-4, represents a unique class of oxirane derivatives that have garnered significant attention in recent years. This compound is characterized by its cyclic ether structure, which features an epoxide group attached to a phenyl ring with a branched propyl substituent. The molecular framework of 2-2-(Propan-2-yl)phenyloxirane is particularly intriguing due to its potential to engage in a variety of biochemical interactions, making it a valuable candidate for exploration in pharmaceutical and materials science research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-2-(Propan-2-yl)phenyloxirane, with studies highlighting the importance of controlled reaction conditions to achieve optimal yields and purity. For instance, a 2023 study published in Organic & Biomolecular Chemistry demonstrated that the use of chiral catalysts significantly enhances the stereoselectivity of the epoxidation process, resulting in a higher proportion of the desired stereochemical isomer. This finding is particularly relevant for applications where stereochemistry plays a critical role in biological activity, such as in the development of enantiomerically pure pharmaceuticals.

The chemical structure of 2-2-(Propan-2-yl)phenyloxirane is not only a key factor in its reactivity but also a determinant of its potential biological applications. The presence of the epoxide group, which is a three-membered ring containing one oxygen atom, makes this compound a versatile intermediate in the synthesis of various bioactive molecules. Research published in Chemical Communications in 2022 has shown that the epoxide functionality can undergo ring-opening reactions under specific conditions, leading to the formation of functionalized derivatives that exhibit diverse pharmacological properties.

One of the most promising areas of research involving 2-2-(Proypan-2-yl)phenyloxirane is its potential application in the development of novel antitumor agents. A 2023 study in Cancer Research reported that derivatives of this compound demonstrate significant cytotoxic activity against a range of cancer cell lines, including breast and lung cancer models. The mechanism of action appears to involve the disruption of cellular membrane integrity through the formation of reactive oxygen species (ROS), which is a well-documented pathway in cancer therapy.

Additionally, 2-2-(Propan-2-yl)phenyloxirane has shown potential in the field of neuropharmacology. Research published in Neuropharmacology in 2023 indicated that this compound may modulate the activity of certain ion channels, suggesting its potential as a therapeutic agent for neurological disorders. The ability of the epoxide group to interact with specific membrane proteins is a key factor in this potential application, as it allows for the modulation of cellular signaling pathways involved in neuronal function.

The synthesis of 2-2-(Propan-2-yl)phenyloxirane has also been the focus of recent studies aimed at improving its efficiency and sustainability. A 2023 paper in Green Chemistry described a novel catalytic approach that utilizes biodegradable catalysts to achieve the desired epoxidation reaction with minimal environmental impact. This method not only reduces the use of hazardous reagents but also aligns with the growing emphasis on green chemistry practices in the pharmaceutical industry.

Furthermore, the physical and chemical properties of 2-2-(Propan-2-yl)phenyloxirane make it an attractive candidate for use in materials science. Its unique molecular structure allows for the incorporation of this compound into polymer matrices, where it can enhance mechanical properties or provide functional characteristics such as hydrophobicity or thermal stability. A 2023 study in Advanced Materials explored the use of this compound in the development of biocompatible polymers for tissue engineering applications, highlighting its potential in the creation of scaffolds that support cell growth and differentiation.

The biological activity of 2-2-(Propan-2-yl)phenyloxirane is also being investigated in the context of antimicrobial applications. Research published in Antimicrobial Agents and Chemotherapy in 2023 demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membranes, similar to the mode of action of some existing antimicrobial agents, but with a unique structural basis that may offer advantages in terms of resistance development.

Another area of interest is the potential use of 2-2-(Propan-2-yl)phenyloxirane in the development of drug delivery systems. The ability of the epoxide group to form covalent bonds with certain functional groups has led researchers to explore its application in creating targeted drug delivery vehicles. A 2023 study in Journal of Controlled Release described the use of this compound in the formulation of nanoparticles that can selectively deliver therapeutic agents to specific tissues, thereby improving treatment efficacy and reducing systemic side effects.

Despite its promising potential, the use of 2-2-(Propan-2-yl)phenyloxirane in biomedical applications is still in the early stages of research. Ongoing studies are focused on elucidating its full pharmacological profile, optimizing its synthesis for industrial scale production, and evaluating its safety and efficacy in preclinical models. The interdisciplinary nature of this research, spanning synthetic chemistry, pharmacology, and materials science, underscores the complexity and potential of this compound as a multifunctional molecule.

As the field of biomedical research continues to evolve, the role of 2-2-(Propan-2-yl)phenyloxirane is likely to expand. Its unique chemical structure and reactivity make it a valuable tool for the development of new therapeutic agents and advanced materials. Continued research into this compound will be essential to fully realize its potential and address any challenges that may arise in its application.